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Compound of Interest

Compound Name: Chanoclavine

Cat. No.: B110796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the insecticidal properties of chanoclavine
relative to other ergot alkaloids. Ergot alkaloids, a diverse group of mycotoxins produced by

fungi of the Clavicipitaceae family, are known for their wide range of biological activities,

including insecticidal and insect-deterrent effects. This document synthesizes available

experimental data to facilitate an objective comparison, outlines the methodologies used in

these studies, and presents a conceptual framework for understanding the biosynthesis and

activity of these compounds.

Data Summary on Insecticidal Effects
Direct quantitative comparisons of the lethal concentrations (LC50) or lethal doses (LD50) of

chanoclavine against other ergot alkaloids are limited in publicly available literature. However,

studies focusing on feeding deterrence and larval growth inhibition provide valuable insights

into their relative bioactivity. The following table summarizes key findings from studies on

different insect species.
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Ergot
Alkaloid

Insect
Species

Bioassay
Type

Concentrati
on

Observed
Effect

Reference

Chanoclavine

Black Beetle

(Heteronychu

s arator)

Feeding

Deterrence

Up to 100

µg/g

No significant

bioactivity

with purified

compound.

Some

deterrence

observed in

endophyte-

infected

grass.

[1]

Agroclavine

Fall

Armyworm

(Spodoptera

frugiperda)

Feeding

Bioassay
77-100 mg/L

Reduced

larval weight

and/or leaf

consumption.

[2][3]

Black Beetle

(Heteronychu

s arator)

Feeding

Deterrence
Not specified

Little

additional

deterrence

when

combined

with

chanoclavine.

[1]

Elymoclavine

Fall

Armyworm

(Spodoptera

frugiperda)

Feeding

Bioassay
77-100 mg/L

Reduced

larval weight

and/or leaf

consumption.

[2][3]

Ergonovine

Fall

Armyworm

(Spodoptera

frugiperda)

Feeding

Bioassay
77-100 mg/L

Reduced

larval weight

and/or leaf

consumption.

[2][3]

Ergotamine Fall

Armyworm

Feeding

Bioassay

77-100 mg/L Reduced

larval weight

[2][3]
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(Spodoptera

frugiperda)

and/or leaf

consumption.

Ergocryptine

Fall

Armyworm

(Spodoptera

frugiperda)

Feeding

Bioassay
77-100 mg/L

Reduced

larval weight

and/or leaf

consumption.

[2][3]

Lysergic Acid

Black Beetle

(Heteronychu

s arator)

Feeding

Deterrence
Not specified

Highest level

of feeding

deterrence

among tested

compounds.

[1]

Lysergol

Fall

Armyworm

(Spodoptera

frugiperda)

Feeding

Bioassay
Not specified

No effect on

larval weight

or leaf

consumption.

[2][3]

Cycloclavine

Various

(Aphids,

Hoppers,

Whiteflies)

Not specified 100-300 ppm

Broad

insecticidal

activity

reported.

[4]

Key Observations:

Chanoclavine, an early intermediate in the ergot alkaloid biosynthetic pathway,

demonstrates limited to no direct insecticidal activity against the black beetle in its purified

form.[1]

The clavine class of alkaloids, which includes chanoclavine and agroclavine, has been

noted to deter feeding in the fall armyworm.[5]

More complex ergot alkaloids, such as ergonovine, ergotamine, and ergocryptine, have

shown significant antifeedant and growth-inhibiting effects on the fall armyworm at high

concentrations.[2][3]

Lysergic acid, a later intermediate, appears to be a potent feeding deterrent against the black

beetle.[1]
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Cycloclavine, which is biosynthetically downstream from chanoclavine, is reported to have

broad-spectrum insecticidal properties.[4]

Experimental Protocols
Detailed methodologies are crucial for the replication and comparison of experimental findings.

Below are summaries of key experimental protocols used to assess the insecticidal activity of

ergot alkaloids.

Fall Armyworm (Spodoptera frugiperda) Leaf Disk
Feeding Bioassay
This method was utilized to evaluate the effects of various ergot alkaloids on the feeding,

growth, and survival of S. frugiperda larvae.[2][3]

Test Substances: Individual ergot alkaloids (ergonovine, ergotamine, ergocryptine,

agroclavine, elymoclavine, and lysergol) were dissolved in a suitable solvent.

Preparation of Leaf Disks: Corn leaf disks were soaked in the alkaloid solutions at different

concentrations. Control disks were soaked in the solvent alone.

Experimental Setup: Neonate larvae of S. frugiperda were placed in individual containers

with a treated or control leaf disk.

Data Collection: After a period of eight days, the larval weights and the area of the leaf disk

consumed were measured. Larval survivorship was also recorded.

Analysis: The effects of the different alkaloids and concentrations were compared to the

control group to determine reductions in larval weight, food consumption, and survival.

Black Beetle (Heteronychus arator) Feeding Deterrence
Bioassay
This protocol was designed to assess the feeding deterrence of perennial ryegrass containing

genetically modified endophytes that produce different ergot alkaloid intermediates, including

chanoclavine.[1]
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Test Material: Perennial ryegrass symbiotic with modified strains of Epichloë festucae var.

lolii, each producing a specific profile of ergot alkaloids (e.g., chanoclavine only,

chanoclavine and agroclavine, etc.).

Experimental Setup: A choice feeding assay was conducted where black beetles were

presented with agar containing freeze-dried and ground plant material from the different

ryegrass-endophyte associations and a control (endophyte-free) association.

Data Collection: The amount of agar consumed from each treatment was measured after a

set period.

Analysis: A feeding deterrence index was calculated to quantify the preference or avoidance

of the beetles for the different ergot alkaloid profiles compared to the control.

Visualizations
Ergot Alkaloid Biosynthetic Pathway and Points of
Insecticidal Activity
The following diagram illustrates a simplified biosynthetic pathway for ergot alkaloids,

highlighting the relative positions of chanoclavine and other compounds with known

insecticidal or deterrent activities.
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Reported Insecticidal/Deterrent Activity

Tryptophan + DMAPP Chanoclavine-I
Early Steps

Agroclavine Lysergic Acid Peptide Alkaloids
(e.g., Ergotamine, Ergovaline)

Cycloclavine

Chanoclavine:
Limited/Weak

Agroclavine:
Deterrent

Lysergic Acid:
Strong Deterrent

Peptide Alkaloids:
Antifeedant/

Growth Inhibition

Cycloclavine:
Broad Insecticidal
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Start: Select Test Compound
(e.g., Chanoclavine)

Prepare Test Solutions
(Multiple Concentrations)

Prepare Bioassay Units
(e.g., Leaf Disks, Artificial Diet)

Introduce Target Insects
(e.g., Larvae, Adults)

Incubation under
Controlled Conditions

Data Collection
(Mortality, Feeding, Weight)

Statistical Analysis
(e.g., LC50, Deterrence Index)

End: Determine
Insecticidal Activity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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